Cas no 1286208-56-7 ((S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride)
(S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride
-
- Inchi: 1S/C11H17N3.3ClH/c1-3-10(7-12-5-1)8-14-11-4-2-6-13-9-11;;;/h1,3,5,7,11,13-14H,2,4,6,8-9H2;3*1H/t11-;;;/m0.../s1
- InChI Key: MIWQCNZCUBMWFJ-XVSRHIFFSA-N
- SMILES: Cl.Cl.Cl.N1CCC[C@@H](C1)NCC1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 161
- Topological Polar Surface Area: 37
(S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064434-1g |
S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride |
1286208-56-7 | 95% | 1g |
£360.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1772900-1g |
(S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride |
1286208-56-7 | 98% | 1g |
¥20420.00 | 2024-08-09 |
(S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride
Comprehensive Overview of (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride (CAS No. 1286208-56-7)
(S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride (CAS No. 1286208-56-7) is a chiral amine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its piperidine and pyridine moieties, has garnered attention due to its structural uniqueness and potential applications in drug discovery. The trihydrochloride salt form enhances its solubility, making it particularly useful in medicinal chemistry and bioactive molecule synthesis.
Recent trends in drug discovery highlight the growing demand for chiral amines like (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine. Researchers are increasingly focusing on enantioselective synthesis and structure-activity relationship (SAR) studies, where this compound serves as a valuable intermediate. Its CAS No. 1286208-56-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and targeted therapy development.
The pyridinylmethyl and piperidinyl groups in this compound contribute to its ligand-binding affinity, a feature highly sought after in GPCR-targeted drug design. With the rise of AI-driven drug discovery, computational chemists often explore 1286208-56-7 as a scaffold for virtual screening. This aligns with the industry's shift toward fragment-based drug discovery (FBDD), where small molecules like this play a pivotal role.
In pharmacokinetic studies, the trihydrochloride form of (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine offers improved bioavailability, a critical factor in preclinical research. Its chiral purity is another area of interest, as enantiopure compounds are essential for reducing off-target effects in central nervous system (CNS) drug development. Laboratories specializing in asymmetric catalysis often reference this compound for optimizing reaction conditions.
The compound's molecular weight and logP value make it suitable for blood-brain barrier (BBB) penetration studies, a hot topic in neuropharmacology. Additionally, its hydrogen bond donor/acceptor profile aligns with Lipinski's Rule of Five, a key consideration in oral drug candidate selection. These properties explain why CAS 1286208-56-7 appears frequently in patents related to neurodegenerative disease therapeutics.
From a synthetic chemistry perspective, (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride serves as a building block for heterocyclic compound libraries. Its crystallography data is often utilized in X-ray diffraction studies to understand molecular packing. The compound's stability under physiological pH conditions further enhances its utility in in vitro assays.
Environmental and green chemistry initiatives have also influenced research around this compound. Scientists explore solvent-free synthesis routes for 1286208-56-7 to align with sustainable chemistry principles. This approach reduces waste generation while maintaining reaction yield, addressing the pharmaceutical industry's push toward eco-friendly manufacturing.
In summary, (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride (CAS No. 1286208-56-7) represents a versatile tool in modern pharmaceutical R&D. Its applications span medicinal chemistry, computational drug design, and neurotherapeutic development, making it a compound of enduring interest in both academic and industrial settings.
1286208-56-7 ((S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)